Cas no 34944-02-0 (1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate)

1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate structure
34944-02-0 structure
Product name:1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate
CAS No:34944-02-0
MF:C25H32N2O6
MW:456.531387329102
CID:1471346
PubChem ID:57349157

1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate
    • 34944-02-0
    • DIETHYL-[3-[3-METHYL-2-OXO-1-(PHENYLMETHYL)INDOL-3-YL]OXYPROPYL]AZANIUM;2-HYDROXY-2-OXOACETATE
    • Oxalic acid--1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one (1/1)
    • DTXSID70956409
    • Inchi: InChI=1S/C23H30N2O2.C2H2O4/c1-4-24(5-2)16-11-17-27-23(3)20-14-9-10-15-21(20)25(22(23)26)18-19-12-7-6-8-13-19;3-1(4)2(5)6/h6-10,12-15H,4-5,11,16-18H2,1-3H3;(H,3,4)(H,5,6)
    • InChI Key: UZKSWGOCCGXBSZ-UHFFFAOYSA-N
    • SMILES: CCN(CC)CCCOC1(C2=CC=CC=C2N(C1=O)CC3=CC=CC=C3)C.C(=O)(C(=O)O)O

Computed Properties

  • Exact Mass: 456.22616
  • Monoisotopic Mass: 456.226037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 551
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111

Experimental Properties

  • Boiling Point: 543.2°C at 760 mmHg
  • Flash Point: 282.3°C
  • PSA: 107.38

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